Cas no 3603-53-0 (Benzenemethanol, a-[[(4,6-diamino-1,3,5-triazin-2-yl)amino]methyl]-)

• Product name: Benzenemethanol, a-[[(4,6-diamino-1,3,5-triazin-2-yl)amino]methyl]-
• CAS No: 3603-53-0
• MF: C₁₁H₁₄N₆O
• MW: 246.26846075058
• CID: 323417
• PubChem ID: 352553

Benzenemethanol, a-[[(4,6-diamino-1,3,5-triazin-2-yl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[[(4,6-diamino-1,3,5-triazin-2-yl)amino]methyl]-
• 2-[(4,6-diamino-1,3,5-triazin-2-yl)amino]-1-phenylethanol
• 2-(4,6-diamino-[1,3,5]triazin-2-ylamino)-1-phenyl-ethanol
• AC1L70L0
• NSC527076
• NSC-527076
• DTXSID30326326
• 3603-53-0

• Inchi： InChI=1S/C11H14N6O/c12-9-15-10(13)17-11(16-9)14-6-8(18)7-4-2-1-3-5-7/h1-5,8,18H,6H2,(H5,12,13,14,15,16,17)
• InChI Key： SDVWNTIZDNDBFD-UHFFFAOYSA-N
• SMILES： NC1N=C(N)N=C(NCC(C2C=CC=CC=2)O)N=1

Computed Properties

• Exact Mass: 246.12312
• Monoisotopic Mass: 246.12290909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 122.97
• LogP: 1.41690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines N-aliphatic s-triazines